5-bromo-2-{[1-(1,2-oxazole-5-carbonyl)pyrrolidin-3-yl]oxy}pyrimidine

• IUPAC Name: [3-(5-bromopyrimidin-2-yl)oxypyrrolidin-1-yl]-(1,2-oxazol-5-yl)methanone
• InChI: InChI=1S/C12H11BrN4O3/c13-8-5-14-12(15-6-8)19-9-2-4-17(7-9)11(18)10-1-3-16-20-10/h1,3,5-6,9H,2,4,7H2
• InChI Key: RYBSROBHCRBIML-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1OC2=NC=C(C=N2)Br)C(=O)C3=CC=NO3
• Molecular Formula: C12H11BrN4O3
• Molecular Weight: 339.14 g/mol
• CAS No.: 2097888-67-8

Description

1,3-Oxazole is a heterocyclic compound containing an oxygen atom and a nitrogen atom in a five-membered ring. Pyrimidine is a heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring.

Synthesis Analysis

The synthesis of 1,3-oxazoles often involves the reaction of an aldehyde with an amine to form an imine, which is then reacted with a carboxylic acid to form the oxazole ring. Pyrimidines can be synthesized by the reaction of β-dicarbonyl compounds with amidines.

Molecular Structure Analysis

The molecular structure of 1,3-oxazoles and pyrimidines is characterized by a five-membered and six-membered ring respectively, each containing two nitrogen atoms.

Chemical Reactions Analysis

1,3-Oxazoles can undergo a variety of chemical reactions, including electrophilic and nucleophilic substitutions, and ring-opening reactions. Pyrimidines can also undergo various reactions such as alkylation, acylation, and halogenation.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can vary widely depending on their specific structure and functional groups. They can have different levels of solubility, stability, and reactivity.

Scientific Research Applications

5-bromo-2-{[1-(1,2-oxazole-5-carbonyl)pyrrolidin-3-yl]oxy}pyrimidine has been used in a wide range of scientific and research applications. It has been used as a drug candidate, as a biochemical probe, and as a reagent in organic synthesis. In drug discovery, this compound has been used as a potential therapeutic agent for a variety of diseases, including cancer and inflammation. It has also been used as a biochemical probe to investigate the structure and function of proteins. In organic synthesis, this compound has been used to synthesize a variety of compounds, including nucleoside analogs and small molecules.

Mechanism of Action

The exact mechanism of action of 5-bromo-2-{[1-(1,2-oxazole-5-carbonyl)pyrrolidin-3-yl]oxy}pyrimidine is not yet fully understood. However, it is believed that this compound interacts with proteins and enzymes in the body, leading to changes in their structure and/or function. It is thought that these changes may lead to a variety of physiological effects, including anti-inflammatory, anti-cancer, and anti-viral activities.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that this compound has anti-inflammatory, anti-cancer, and anti-viral activities. In addition, this compound has been shown to inhibit the activity of certain enzymes, including tyrosine kinases and cyclooxygenases. These effects may be due to the ability of this compound to interact with proteins and enzymes in the body.

Advantages and Limitations for Lab Experiments

5-bromo-2-{[1-(1,2-oxazole-5-carbonyl)pyrrolidin-3-yl]oxy}pyrimidine has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize in the laboratory, making it a useful reagent for organic synthesis. Furthermore, this compound has a variety of biochemical and physiological effects, making it a useful tool for drug discovery and biochemical research. However, there are also some limitations to using this compound in the laboratory. For example, it is not very soluble in water, which may limit its use in some applications. In addition, the exact mechanism of action of this compound is not yet fully understood, which may limit its potential applications.

Future Directions

Given the potential applications of 5-bromo-2-{[1-(1,2-oxazole-5-carbonyl)pyrrolidin-3-yl]oxy}pyrimidine, there are a number of potential future directions for research. For example, further research could be conducted to better understand the exact mechanism of action of this compound and its biochemical and physiological effects. In addition, further research could be conducted to develop new synthetic methods for this compound, as well as to explore its potential applications in drug discovery and organic synthesis. Finally, research could also be conducted to develop new methods for the delivery and administration of this compound, as well as to identify any potential side effects.

Synthesis Methods

5-bromo-2-{[1-(1,2-oxazole-5-carbonyl)pyrrolidin-3-yl]oxy}pyrimidine can be synthesized using a variety of methods, including a two-step reaction of pyrrolidine-3-carboxylic acid and 1,2-oxazole-5-carbonyl chloride. In the first step, the pyrrolidine-3-carboxylic acid is reacted with 1,2-oxazole-5-carbonyl chloride in the presence of a base, such as triethylamine, to form the corresponding 1-(1,2-oxazole-5-carbonyl)pyrrolidin-3-yl ester. In the second step, this ester is then reacted with bromine to form this compound.

Safety and Hazards

The safety and hazards associated with these compounds can also vary widely. Some may be relatively safe to handle, while others may be toxic or hazardous. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific safety information.